Cas no 887582-22-1 (Methyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate)

• Product name: Methyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate
• CAS No: 887582-22-1
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 2196789
• PubChem ID: 819915

Methyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate
• methyl 6-oxo-2-phenyl-1H-pyrimidine-5-carboxylate
• STL124611
• AKOS005720160
• DTXSID90356129
• 887582-22-1
• methyl 4-hydroxy-2-phenyl-5-pyrimidinecarboxylate
• NS-02964
• MFCD20734615
• AN-584/41149792
• methyl 6-oxo-2-phenyl-1,6-dihydropyrimidine-5-carboxylate

• Inchi： InChI=1S/C12H10N2O3/c1-17-12(16)9-7-13-10(14-11(9)15)8-5-3-2-4-6-8/h2-7H,1H3,(H,13,14,15)
• InChI Key： STNRWAQJEHEOTL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 230.06914219Da
• Monoisotopic Mass: 230.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.8Ų